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Compound of Interest

Compound Name: Filricianine

Cat. No.: B15559892 Get Quote

Notice: Information regarding the specific safety, handling, and biological mechanisms of

Filricianine and its synonym, Sonzivotide Filricianine, is not extensively available in publicly

accessible scientific literature or safety documentation. This guide has been compiled based on

general knowledge of fluorescent imaging agents and cyanine dyes, and it should be

supplemented with substance-specific data from the manufacturer or supplier before any

handling or use.

Introduction
Filricianine is identified as a diagnostic imaging agent.[1] While detailed public information is

scarce, its classification suggests use in preclinical research settings for in vivo imaging

studies. This document aims to provide a foundational guide for researchers, scientists, and

drug development professionals on the presumed safety and handling of Filricianine, based

on the general properties of similar chemical entities.

Chemical and Physical Properties
Quantitative data for Filricianine and its synonym Sonzivotide Filricianine have been

aggregated from available chemical databases.

Table 1: Physicochemical Data for Filricianine and Sonzivotide Filricianine
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Property Filricianine
Sonzivotide
Filricianine

Data Source

Molecular Formula C71H95N7O22S3 C71H95N7O22S3 [1][2]

Molecular Weight 1494.7 g/mol 1494.7 g/mol [1][2]

CAS Number 2135637-99-7 2135637-99-7 [1][2]

Safety and Handling Guidelines
As a specific Safety Data Sheet (SDS) for Filricianine is not publicly available, the following

guidelines are based on standard laboratory practices for handling fluorescent dyes and

chemical compounds of unknown toxicity.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles should be worn at all times to protect against

splashes.[3][4]

Skin Protection: A lab coat and gloves (nitrile or other chemically resistant material) are

mandatory to prevent skin contact.[3]

Respiratory Protection: If there is a risk of aerosolization or if working with a powder form, a

properly fitted respirator or use of a fume hood is recommended.[3]

General Handling Precautions
Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

Do not ingest.

Wash hands thoroughly after handling.

Use in a well-ventilated area or with appropriate local exhaust ventilation.[3]

Storage
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Store in a cool, dry, and dark place to prevent degradation.[1]

Keep the container tightly sealed.

Spills and Waste Disposal
In case of a spill, absorb with an inert material and dispose of it as chemical waste.

Follow all local, state, and federal regulations for chemical waste disposal.[4]

Experimental Protocols
Detailed experimental protocols for Filricianine are not available in the public domain.

However, a general protocol for in vivo fluorescence imaging can be adapted. The following is a

hypothetical workflow based on standard practices.

In Vivo Fluorescence Imaging Workflow

Preparation

Administration

Imaging

Analysis

Animal Preparation
(e.g., anesthesia)

Intravenous Injection

Filricianine Formulation
(dissolution in appropriate vehicle)

Image Acquisition
(at various time points)

Data Analysis
(quantification of fluorescence)
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Click to download full resolution via product page

Caption: General workflow for in vivo fluorescence imaging.

Mechanism of Action and Signaling Pathways
Currently, there is no publicly available information detailing the specific mechanism of action or

any associated signaling pathways for Filricianine. As a fluorescent imaging agent, its function

is likely based on its biodistribution and accumulation in tissues of interest, allowing for

visualization via fluorescence microscopy or other imaging modalities.

The following diagram illustrates a hypothetical mechanism of passive accumulation in tumor

tissue, a common characteristic of imaging agents due to the Enhanced Permeability and

Retention (EPR) effect.

Systemic Circulation Tumor Microenvironment

Filricianine in Bloodstream Extravasation through
Leaky Vasculature

EPR Effect Accumulation in
Tumor Interstitium

Click to download full resolution via product page

Caption: Hypothetical passive tumor targeting via the EPR effect.

Conclusion
Filricianine is a diagnostic imaging agent with limited publicly available data. The safety and

handling guidelines presented here are based on general best practices for similar chemical

compounds and should be used with caution. Researchers are strongly advised to obtain a

substance-specific Safety Data Sheet from the manufacturer before use. Further research is

required to elucidate the specific experimental protocols and the mechanism of action of

Filricianine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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